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Compound of Interest

Compound Name: SKL2001

Cat. No.: B15545171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information
SKL2001 is a small molecule agonist of the Wnt/β-catenin signaling pathway.[1][2] It functions

by stabilizing intracellular β-catenin through the disruption of the Axin/β-catenin interaction.[1]

[2][3] This mechanism prevents the phosphorylation and subsequent proteasomal degradation

of β-catenin, leading to its accumulation and the activation of downstream gene transcription.[2]

[4] SKL2001 has been utilized in research to promote osteoblast differentiation and suppress

adipocyte differentiation.[5]

Chemical and Physical Properties
SKL2001 is a cell-permeable imidazolyl-isoxazolamide compound. Its key properties are

summarized below.
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Property Value References

Chemical Name

5-(Furan-2-yl)-N-(3-(1H-

imidazol-1-yl)propyl)-1,2-

oxazole-3-carboxamide

Synonyms Wnt Agonist II

CAS Number 909089-13-0 [1][6]

Molecular Formula C₁₄H₁₄N₄O₃ [6]

Molecular Weight 286.29 g/mol [2][6]

Purity >95-99% (HPLC) [6]

Appearance Solid, Pink-Red Powder

Mechanism of Action: Wnt/β-Catenin Pathway
Activation
SKL2001 activates the canonical Wnt/β-catenin signaling pathway. In the absence of a Wnt

ligand, a "destruction complex" (comprising Axin, APC, GSK-3β, and CK1) phosphorylates β-

catenin, targeting it for ubiquitination and proteasomal degradation.[2][4] SKL2001 physically

disrupts the interaction between Axin and β-catenin.[2][7] This action prevents the

phosphorylation of β-catenin at key serine and threonine residues (Ser33/37/Thr41 and Ser45),

leading to its stabilization and accumulation in the cytoplasm and nucleus.[2][4] Nuclear β-

catenin then associates with TCF/LEF transcription factors to activate the expression of Wnt

target genes, such as Axin2.[1][6] Notably, SKL2001's activity is independent of GSK-3β

inhibition.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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